3-(Hydroxymethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid

• IUPAC Name: 3-(hydroxymethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid
• InChI: InChI=1S/C8H7N3O3/c12-4-6-9-10-7-5(8(13)14)2-1-3-11(6)7/h1-3,12H,4H2,(H,13,14)
• InChI Key: YVXJQUMYBICDFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NN=C2C(=C1)C(=O)O)CO
• Molecular Formula: C8H7N3O3
• Molecular Weight: 193.16 g/mol
• CAS No.: 1894548-05-0

Description

3-(Hydroxymethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid is a triazolopyridine derivative featuring a hydroxymethyl (-CH2OH) substituent at position 3 and a carboxylic acid (-COOH) group at position 7. Triazolopyridines are heterocyclic systems widely explored in medicinal chemistry due to their bioactivity, often serving as intermediates for pharmaceuticals, agrochemicals, and functional materials .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Hydroxymethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 3-aminopyridine derivatives with formic acid and formaldehyde under acidic conditions to form the triazolopyridine ring system. The hydroxymethyl group can be introduced through subsequent reactions involving formaldehyde and a suitable base.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, purification steps such as recrystallization and chromatography are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

3-(Hydroxymethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to form a carboxylic acid.

Reduction: The triazolopyridine ring can be reduced under specific conditions.

Substitution: The compound can undergo nucleophilic substitution reactions at the pyridine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are employed.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Formation of 3-(carboxymethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid.

Reduction: Formation of reduced triazolopyridine derivatives.

Substitution: Formation of substituted triazolopyridine derivatives with various functional groups.

Scientific Research Applications

3-(Hydroxymethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly as an inhibitor of specific enzymes.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 3-(Hydroxymethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and thereby exerting its biological effects. The exact pathways and targets depend on the specific application and the functional groups present on the compound.

Comparison with Similar Compounds

Data Table: Comparative Analysis of Triazolopyridine-8-carboxylic Acid Derivatives

Substituent at Position 3	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Solubility	Key Applications	References
Phenyl	C14H9N3O2	263.24	225–228	DMSO, DMF; Insoluble in H2O	Drug intermediates
2-Methylpropyl	C11H13N3O2	219.24	N/A	Organic solvents	Synthetic intermediates
2-Methoxyphenyl	C14H11N3O3	269.26	N/A	Moderate polarity solvents	Bioactive compound synthesis
Ethyl ester (3-methyl)	C10H11N3O2	205.21	N/A	Lipophilic solvents	Prodrug development
tert-Butoxycarbonylamino	C13H16N4O3	276.29	N/A	Room temperature stable	Medicinal chemistry intermediates
Hydroxymethyl	C8H7N3O3	193.16 (predicted)	N/A	Higher H2O solubility	Drug design (hypothesized)	N/A

Biological Activity

3-(Hydroxymethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid is a heterocyclic compound that has garnered attention due to its potential biological activities. This article reviews its structural properties, synthesis methods, and biological activities, particularly focusing on its anticancer properties and other pharmacological effects.

Structural Information

• Molecular Formula : C$_8$H$_7$N$_3$O$_3$
• SMILES : C1=CN2C(=NN=C2C(=C1)C(=O)O)CO
• InChIKey : YVXJQUMYBICDFY-UHFFFAOYSA-N

Synthesis Methods

The synthesis of 3-(hydroxymethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid typically involves multi-step reactions starting from simpler triazole derivatives. Various synthetic routes have been explored to optimize yield and purity. The compound can be synthesized through condensation reactions involving appropriate precursors under controlled conditions.

Anticancer Properties

Recent studies have demonstrated that compounds within the triazolo-pyridine family exhibit significant anticancer activity. For instance, research indicates that derivatives of triazolo-pyridines can induce apoptosis in various cancer cell lines through multiple mechanisms such as:

• Caspase Activation : Compounds have been shown to activate caspases (e.g., caspase-3 and -9), which are crucial for the apoptotic process.
• Cell Cycle Arrest : Some derivatives cause cell cycle arrest at specific phases, leading to decreased proliferation of cancer cells.

A notable study reported that certain triazolo derivatives exhibited GI$_{50}$ values ranging from 0.20 to 2.58 μM against human cancer cell lines, indicating potent antiproliferative effects .

The mechanisms by which 3-(hydroxymethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid exerts its biological effects include:

• DNA Intercalation : Evidence suggests that this compound can intercalate into DNA, disrupting replication and transcription processes.
• Inhibition of Metastasis : Studies have shown that certain derivatives can inhibit metastasis by disrupting signaling pathways involved in cell migration .

Study 1: Antiproliferative Activity

In a comparative study analyzing various triazolo derivatives, 3-(hydroxymethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid was evaluated for its antiproliferative activity against several tumor cell lines. The results indicated a significant reduction in cell viability with an IC$_{50}$ value of approximately 25 nM against gastric cancer cells (NUGC) .

Study 2: Toxicological Assessment

Toxicological assessments were conducted to evaluate the selectivity of the compound towards cancer cells versus normal cells. The findings revealed that it was approximately 400-fold less toxic to normal fibroblast cells compared to its effects on cancerous cells .

Data Summary Table

Biological Activity	Cell Line	IC$_{50}$ Value (μM)	Mechanism
Antiproliferative	NUGC	0.025	DNA Intercalation
Apoptosis Induction	A549	0.20 - 2.58	Caspase Activation
Inhibition of Invasion	CL15	Not specified	FAK/Paxillin Pathway Disruption